3-chloro-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C15H13ClN2O3S/c1-18-14-6-5-12(7-10(14)8-15(18)19)17-22(20,21)13-4-2-3-11(16)9-13/h2-7,9,17H,8H2,1H3
• InChI Key: VSNBXAQRIRZWFL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H13ClN2O3S
• Molecular Weight: 336.8 g/mol

Description

“3-chloro-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide” is a chemical compound that belongs to the class of indolin-2-one derivatives. Indolin-2-one derivatives are known for their bioactive properties and are often used in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds involves the incorporation of a sulfonyl group via the insertion of sulfur dioxide. This process can be carried out under mild conditions without the need for any metals or photo-redox catalysts. A plausible mechanism involves 5-exo radical cyclization followed by the insertion of sulfur dioxide.

Molecular Structure Analysis

The molecular structure of “3-chloro-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide” is likely to be characterized by the presence of a sulfonyl group (SO2NH) and a C=NH group. The presence of these groups can be confirmed by signals in the 1H NMR spectra.

Chemical Reactions Analysis

The chemical reactions involving “3-chloro-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide” and similar compounds often involve the sulfonyl group. For instance, under ultraviolet irradiation, diverse (2-oxoindolin-3-yl)methanesulfonohydrazides can be generated.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-chloro-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide” can be inferred from similar compounds. For instance, the compound “1-((1-Benzyl-1H-1,2,3-triazol-4-yl)methyl)-5-chloro-3-(methoxyimino)indolin-2-one (5c)” is a yellow solid with a melting point of 224–225 °C.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• . Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate displayed an IC50 value of 7.53 μmol/L.
• .

Anti-HIV Activity

Researchers have explored indole derivatives as potential anti-HIV agents. For instance:

• .

Anticholinesterase Activity

Indole derivatives may inhibit acetylcholinesterase (AChE), making them relevant in neurodegenerative disease research. .

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A and Coxsackie B4 virus .

Biochemical Pathways

Indole derivatives are known to influence a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Indole derivatives are known to possess various biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It’s known that the biological activity of indole derivatives can be influenced by various factors, including the chemical structure of the derivative and the specific biological context in which it is used .

Future Directions

The future directions for “3-chloro-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide” and similar compounds could involve further development as potential therapeutic agents. For instance, compound 5g, a similar compound, showed strong cytotoxicity and is considered promising for further development as an anticancer agent.